Cas no 1876247-68-5 (4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1876247-68-5
• MF: C₁₁H₁₈BrN₃
• MW: 272.184721469879
• CID: 6303516
• PubChem ID: 165483608
• Update Time: 2025-11-01

4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1876247-68-5
• EN300-1108784
• 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C11H18BrN3/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14-15/h7-9H,2-6H2,1H3,(H2,13,14)
• InChI Key： WVCRKLPQVXZHIV-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 271.06841g/mol
• Monoisotopic Mass: 271.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine

4-Bromo-1-[(4-Methylcyclohexyl)methyl]-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 1876247-68-5, commonly referred to as 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a bromine substituent at the 4-position of the pyrazole ring and a bulky (4-methylcyclohexyl)methyl group attached to the 1-position of the pyrazole. These structural elements contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the bromine atom in this compound suggests potential for further functionalization, such as through nucleophilic aromatic substitution or coupling reactions, which could expand its utility in medicinal chemistry. Moreover, the steric bulk introduced by the (4-methylcyclohexyl)methyl group may influence the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of synthesis, 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine can be prepared via a variety of methods, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. Researchers have explored optimized synthetic routes to enhance yield and purity, leveraging advancements in catalytic chemistry and green synthesis techniques. These methods not only improve the efficiency of production but also align with current trends toward sustainable chemical manufacturing.

The compound's applications extend beyond pharmaceuticals. Its unique electronic properties make it a valuable component in advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating pyrazole derivatives into such materials can enhance their optical and electrical properties, paving the way for next-generation electronic devices.

From an analytical standpoint, 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine has been extensively characterized using modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses provide critical insights into its molecular structure and stability under various conditions, which are essential for both academic research and industrial applications.

In conclusion, 4-bromo-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine represents a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure, coupled with recent advancements in synthetic and analytical methodologies, positions it as a key player in diverse fields ranging from drug discovery to materials science.